Cas no 56905-09-0 (2-BUTENOIC ACID, 4-CHLORO-, 1,1-DIMETHYLETHYL ESTER, (E)-)

• Product name: 2-BUTENOIC ACID, 4-CHLORO-, 1,1-DIMETHYLETHYL ESTER, (E)-
• CAS No: 56905-09-0
• MF: C₈H₁₃ClO₂
• MW: 176.640621900558
• CID: 3255707
• PubChem ID: 13555865

2-BUTENOIC ACID, 4-CHLORO-, 1,1-DIMETHYLETHYL ESTER, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-BUTENOIC ACID, 4-CHLORO-, 1,1-DIMETHYLETHYL ESTER, (E)-
• (E)-tert-butyl 4-chlorobut-2-enoate
• DB-160027
• CCG-257550
• Tert-butyl (e)-4-chlorobut-2-enoate
• SCHEMBL16512643
• 56905-09-0

• Inchi： InChI=1S/C8H13ClO2/c1-8(2,3)11-7(10)5-4-6-9/h4-5H,6H2,1-3H3/b5-4+
• InChI Key： MANXEQDIBOOFCY-SNAWJCMRSA-N

Computed Properties

• Exact Mass: 176.0604073Da
• Monoisotopic Mass: 176.0604073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų